N-(benzo[d]thiazol-2-yl)-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• InChI: InChI=1S/C15H12N4O2S2/c20-12-5-6-16-15-19(12)7-9(8-22-15)13(21)18-14-17-10-3-1-2-4-11(10)23-14/h1-6,9H,7-8H2,(H,17,18,21)
• InChI Key: PBIUWAKSUVTWRV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CSC2=NC=CC(=O)N21)C(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C15H12N4O2S2
• Molecular Weight: 344.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a benzothiazole ring and a tetrahydropyrimidothiazine ring. It has been studied in the context of medicinal chemistry, with potential applications in the treatment of various diseases.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name and the general structures of its functional groups. It contains a benzothiazole ring, which is a bicyclic compound consisting of a benzene ring fused to a thiazole ring. Attached to this is a tetrahydropyrimidothiazine ring, which is a type of heterocyclic compound containing nitrogen and sulfur atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its structure and the properties of similar compounds. For example, it is likely to have a high melting point due to its complex structure. Its chemical properties, such as reactivity, can be inferred from the functional groups it contains.

Scientific Research Applications

Drug Development

Benzothiazole derivatives are known to be present in various drugs due to their biological activity. . The compound could potentially be explored for its pharmacological properties.

Dye Industry

. The compound could be investigated for its dyeing properties and applications in creating new pigments.

Rubber Vulcanization

. The compound might be studied for its efficacy in this process.

Nonlinear Optics (NLO)

. Research could explore the use of the compound in NLO materials.

Antibacterial Agents

. The compound could be synthesized and evaluated for antibacterial activity.

Agrochemicals

. The compound’s efficacy as an herbicide, fungicide, or insecticide could be an area of research.

Future Directions

The future research directions for this compound could involve further exploration of its potential medicinal applications, as well as detailed studies of its synthesis, chemical reactions, and physical and chemical properties.

Mechanism of Action

Target of Action

Similar compounds have been shown to targetcyclo-oxygenase (COX) enzymes . These enzymes, specifically COX-1 and COX-2, play a crucial role in the biosynthesis of prostaglandins, which are involved in inflammation and pain .

Mode of Action

This inhibition reduces the production of prostaglandins, thereby reducing inflammation and pain .

Biochemical Pathways

The compound likely affects the arachidonic acid pathway . This pathway involves the conversion of arachidonic acid to prostaglandins and leukotrienes, a process catalyzed by the COX and 5-lipoxygenase pathways . By inhibiting COX enzymes, the compound can reduce the production of prostaglandins, leading to reduced inflammation and pain .

Pharmacokinetics

One study indicated that similar compounds have a favorable pharmacokinetic profile .

Result of Action

The result of the compound’s action is likely a reduction in inflammation and pain, given its potential role in inhibiting COX enzymes and reducing prostaglandin production . .